N-{[4-(furan-3-yl)thiophen-2-yl]methyl}-N'-(4-methoxyphenyl)ethanediamide

• IUPAC Name: N-[[4-(furan-3-yl)thiophen-2-yl]methyl]-N'-(4-methoxyphenyl)oxamide
• InChI: InChI=1S/C18H16N2O4S/c1-23-15-4-2-14(3-5-15)20-18(22)17(21)19-9-16-8-13(11-25-16)12-6-7-24-10-12/h2-8,10-11H,9H2,1H3,(H,19,21)(H,20,22)
• InChI Key: CMUZZQRFMSJZOO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C(=O)NCC2=CC(=CS2)C3=COC=C3
• Molecular Formula: C18H16N2O4S
• Molecular Weight: 356.4 g/mol
• CAS No.: 2380041-88-1

Description

The compound contains a thiophene ring, which is a five-membered heterocyclic compound containing a sulfur atom. It also contains a furan ring, which is a five-membered heterocyclic compound containing an oxygen atom. The presence of these rings may contribute to the compound’s reactivity and potential biological activity.

Synthesis Analysis

While specific synthesis methods for this compound are not available, thiophene derivatives are typically synthesized through condensation reactions such as the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis.

Physical and Chemical Properties Analysis

Thiophene is soluble in most organic solvents like alcohol and ether but insoluble in water. The compound’s solubility could be influenced by the presence of the methoxyphenyl and furanyl groups.

Mechanism of Action

The biological activity of thiophene derivatives can vary widely, with reported activities including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer effects.